Benzylideneaniline Benzylideneaniline Benzylideneaniline is a biochemical.
Brand Name: Vulcanchem
CAS No.: 538-51-2
VCID: VC0520951
InChI: InChI=1S/C13H11N/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-11H
SMILES: C1=CC=C(C=C1)C=NC2=CC=CC=C2
Molecular Formula: C13H11N
Molecular Weight: 181.23 g/mol

Benzylideneaniline

CAS No.: 538-51-2

Cat. No.: VC0520951

Molecular Formula: C13H11N

Molecular Weight: 181.23 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Benzylideneaniline - 538-51-2

Specification

Description Benzylideneaniline is a biochemical.
CAS No. 538-51-2
Molecular Formula C13H11N
Molecular Weight 181.23 g/mol
IUPAC Name N,1-diphenylmethanimine
Standard InChI InChI=1S/C13H11N/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-11H
Standard InChI Key UVEWQKMPXAHFST-SDNWHVSQSA-N
SMILES C1=CC=C(C=C1)C=NC2=CC=CC=C2
Canonical SMILES C1=CC=C(C=C1)C=NC2=CC=CC=C2
Appearance Solid powder

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